Cas no 899999-63-4 (2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 899999-63-4
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5458323
• PubChem ID: 18589607
• Update Time: 2025-07-13

2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024475220
• 2-[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanyl-N-(4-nitrophenyl)acetamide
• F2883-0044
• 2-{[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]sulfanyl}-N-(4-nitrophenyl)acetamide
• 899999-63-4
• VU0505043-1
• 2-((5-(hydroxymethyl)-1-(4-methylbenzyl)-1H-imidazol-2-yl)thio)-N-(4-nitrophenyl)acetamide
• 2-[[5-(Hydroxymethyl)-1-[(4-methylphenyl)methyl]-1H-imidazol-2-yl]thio]-N-(4-nitrophenyl)acetamide
• 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C20H20N4O4S/c1-14-2-4-15(5-3-14)11-23-18(12-25)10-21-20(23)29-13-19(26)22-16-6-8-17(9-7-16)24(27)28/h2-10,25H,11-13H2,1H3,(H,22,26)
• InChI Key： CKXKLLHMMQQOKP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1N(CC2=CC=C(C)C=C2)C(CO)=CN=1

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.16±0.70(Predicted)

Additional information on 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Professional Introduction to Compound with CAS No. 899999-63-4 and Product Name: 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Compound with the CAS number 899999-63-4 and the product name 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a hydroxymethyl group, a methylphenyl moiety, an imidazole ring, and a nitrophenyl group, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and biological evaluation.

The molecular framework of this compound is built around a central acetamide backbone, which is further modified by the attachment of various substituents. The 5-(hydroxymethyl) group introduces a hydrophilic character, enhancing solubility in polar solvents and facilitating interactions with biological targets. The 1-(4-methylphenyl)methyl part adds a lipophilic component, improving membrane permeability and cellular uptake. The 1H-imidazol-2-ylsulfanyl moiety is particularly noteworthy, as imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Additionally, the N-(4-nitrophenyl) group introduces a nitro functional group, which can participate in redox reactions and influence the compound's metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Heterocycles are integral to many pharmacophores due to their ability to mimic natural biomolecules and interact with biological systems effectively. The compound in question belongs to this class of molecules and has been the subject of extensive research to elucidate its pharmacological profile. Studies have demonstrated that modifications at the imidazole ring can significantly alter the compound's bioactivity. For instance, the introduction of sulfur atoms into the imidazole core can enhance binding affinity to certain enzymes and receptors.

The nitrophenyl group in the compound's structure is another critical feature that warrants detailed discussion. Nitroaromatic compounds have been extensively studied for their pharmacological properties, with applications ranging from analgesics to antitumor agents. The electron-withdrawing nature of the nitro group can modulate electronic properties, influencing both reactivity and binding interactions. In particular, nitro groups can be reduced to amine derivatives under specific conditions, leading to changes in biological activity. This redox chemistry makes such compounds attractive for developing prodrugs or drugs that require site-specific activation.

Current research in medicinal chemistry increasingly focuses on designing molecules with multiple functionalities to achieve synergistic effects in drug therapy. The compound under discussion exemplifies this trend by incorporating several pharmacologically relevant groups into a single molecular framework. The combination of hydroxymethyl, methylphenyl, imidazole-sulfanyl, and nitrophenyl moieties allows for diverse interactions with biological targets. Such multifunctional compounds are particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches.

The synthesis of this compound presents both challenges and opportunities for chemists working in pharmaceutical research. The presence of multiple reactive sites necessitates careful optimization of reaction conditions to achieve high yields while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient construction of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds selectively, facilitating the assembly of intricate structures.

Biological evaluation of this compound has revealed promising preliminary results. In vitro assays have indicated potential activity against various disease-related targets, including enzymes involved in inflammation and cancer progression. The hydroxymethyl group appears to play a role in modulating binding affinity by participating in hydrogen bonding interactions with protein surfaces. Meanwhile, the lipophilic methylphenyl moiety enhances membrane penetration, ensuring adequate bioavailability for therapeutic efficacy.

The imidazole-sulfanyl group has been particularly interesting in terms of its interaction with biological systems. Studies suggest that this moiety can engage with specific residues on target proteins, influencing enzyme activity or receptor binding kinetics. Further investigation into structure-activity relationships (SAR) will be crucial for optimizing this compound's pharmacological profile. By systematically modifying individual functional groups while keeping others constant, researchers can identify key structural determinants responsible for observed bioactivities.

Future directions for research on this compound may include exploring its potential as an intermediate for more complex drug candidates or developing derivatives with enhanced properties through computational modeling or high-throughput screening methods. Computational approaches are increasingly being employed to predict molecular properties before experimental synthesis becomes feasible—a strategy that saves time and resources while accelerating discovery pipelines.

The broader implications of this work extend beyond individual compounds toward advancing our understanding of how structural features contribute to biological activity across larger chemical spaces containing millions of potential candidates—often referred to as "chemical space." As computational power grows exponentially alongside advances in machine learning algorithms dedicated specifically toward molecular de novo design (designing entirely new molecules from scratch), researchers anticipate identifying novel therapeutic agents much faster than traditional experimental methods alone allow.